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Compound of Interest

Compound Name:
2-Fluoro-alpha-methylpyridine-3-

methanamine

CAS No.: 1270361-12-0

Cat. No.: B3377247

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic profile for 2-Fluoro-α-

methylpyridine-3-methanamine (CAS: 1270361-12-0 for free base; 1391475-97-0 for R-isomer

HCl). This molecule is a critical chiral building block in the synthesis of kinase inhibitors and

GPCR ligands. Its structural uniqueness lies in the ortho-fluorine substitution on the pyridine

ring, which introduces significant electronic effects and spin-spin coupling complexities in NMR

spectroscopy.

This document moves beyond simple data listing to explain the causality of the spectral

features, providing researchers with a self-validating framework for confirming identity and

purity during drug development workflows.

Molecular Identity & Physicochemical Profile[1][2][3]
[4]
Before interpreting spectra, the analyst must establish the theoretical baseline.
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Property Specification

Common Name 2-Fluoro-α-methylpyridine-3-methanamine

IUPAC Name 1-(2-fluoropyridin-3-yl)ethan-1-amine

Molecular Formula C₈H₁₁FN₂

Molecular Weight 154.19 g/mol

Chirality
Contains 1 chiral center (α-carbon).[1] Available

as (R), (S), or racemate.

Key Structural Features
Pyridine ring, ortho-Fluorine (C2), Chiral primary

amine (C3).

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][6][7][8][9][10][11]
The presence of the Fluorine-19 nucleus (

F, spin 1/2, 100% abundance) makes the NMR analysis of this molecule complex due to
heteronuclear coupling (

and

).

H NMR (Proton)
Solvent Recommendation: CDCl₃ (for free base) or DMSO-d₆ (for HCl salts to prevent amine

proton exchange).

Diagnostic Signals & Assignments:
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Position
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Interpretation

Aromatic H6 8.05 – 8.15 ddd or dm ,

Most deshielded

proton; adjacent

to Nitrogen.

Aromatic H4 7.80 – 7.95 ddd or dt ,

Critical: Look for

additional

splitting due to

long-range

coupling with F

(usually

).

Aromatic H5 7.15 – 7.25 ddd ,
Upfield aromatic

signal.

Methine (CH) 4.25 – 4.40 Quartet (q)

Characteristic of

the

-methyl chiral

center.

Methyl (CH₃) 1.35 – 1.45 Doublet (d)

Diagnostic

doublet; confirms

the ethylamine

chain.

Amine (NH₂) 1.5 – 2.0 (Broad) Singlet (br) N/A

Chemical shift

varies heavily

with

concentration

and water

content.

Application Note: In the HCl salt form, the methine quartet often shifts downfield (to ~4.6 ppm),

and the amine protons appear as a broad signal at 8.0+ ppm in DMSO-d₆.
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C NMR (Carbon-13)
The

C spectrum is defined by Carbon-Fluorine coupling.[2] You will not see singlets for the pyridine
ring carbons; you will see doublets.

Coupling Logic (The "Fingerprint"):

C2 (Directly attached to F): Large doublet (

Hz). This signal is low intensity and often missed in quick scans.

C3 (Substituted): Doublet (

Hz).

C4/C6: Smaller doublets (

Hz).

Carbon
Shift (

, ppm)
(Hz) Note

C2 (C-F) 160.0 – 164.0 ~240 (d)
Deshielded ipso-

carbon.

C6 (C-N) 145.0 – 147.0 ~15 (d) Para to Fluorine.

C4 138.0 – 140.0 ~5-8 (d) Meta to Fluorine.

C3 (C-R) 125.0 – 128.0 ~25-30 (d) Ortho to Fluorine.

C5 121.0 – 123.0 < 5 (d/s)
Furthest from Fluorine

electronically.

-CH 46.0 – 49.0 < 3 Aliphatic chiral center.

Methyl 22.0 – 25.0 0 Terminal methyl.
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F NMR
Shift:

-65.0 to -75.0 ppm (relative to CFCl₃).

Appearance: If proton-coupled, it appears as a complex multiplet. If proton-decoupled, it

appears as a sharp singlet.

Purity Check: This is the best method to detect regioisomers (e.g., 6-fluoro impurities), which

will appear at distinctly different shifts (typically -60 to -80 ppm range).

Mass Spectrometry (MS) Profile
Technique: ESI-MS (Positive Mode)

Fragmentation Pathway
The fragmentation is driven by the stability of the pyridine ring and the lability of the amine

group.

Parent Ion

: m/z 155.1.

Primary Fragment (Loss of NH₃): m/z 138.0. (Characteristic of primary amines).

Secondary Fragment (Tropylium-like rearrangement): m/z 112-114 range (Loss of the

ethylamine chain fragment).

Ionization Logic

Parent Ion [M+H]+
m/z 155.1

Fragment A
[M-NH3]+
m/z 138.0

- NH3 (17 Da)
Fragment B

(Pyridine Core)
m/z ~112

- C2H2

Verify m/z 155.1
Check 157.1 (37Cl) if HCl salt
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Click to download full resolution via product page

Caption: Logical fragmentation pathway for ESI-MS validation of 2-Fluoro-α-methylpyridine-3-

methanamine.

Infrared (IR) Spectroscopy[4]
Method: ATR-FTIR (Solid/Neat)

Wavenumber (cm⁻¹) Assignment Diagnostic Value

3350 - 3280 N-H Stretch

Doublet suggests primary

amine (NH₂). Broadens

significantly in HCl salts.

2970 - 2850 C-H Stretch
Aliphatic methyl/methine

stretches.

1590 - 1570 C=N / C=C
Pyridine ring skeletal

vibrations.

1430 - 1410 C-F Stretch

High Value: Strong band

characteristic of fluoro-

aromatics.

1200 - 1000 C-N Stretch Aliphatic amine C-N stretch.

Experimental Protocol: Quality Control Workflow
To ensure data integrity, follow this "Self-Validating" workflow.

Step 1: Sample Preparation
For NMR: Dissolve 5-10 mg of sample in 0.6 mL CDCl₃. If sample is not soluble (likely HCl

salt), use DMSO-d₆. Add 1 drop of D₂O to identify exchangeable amine protons (signals will

disappear).

For HPLC: Dissolve to 1 mg/mL in Acetonitrile/Water (50:50).
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Step 2: Chiral Purity Determination (Critical)
Since the molecule has a chiral center, standard NMR cannot distinguish enantiomers.

Method: Chiral HPLC.[3]

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Detection: UV at 254 nm (Pyridine absorption).

Expectation: Two distinct peaks for the racemate; single peak (>98% ee) for the pure

enantiomer.

Step 3: Workflow Diagram
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Crude/Synthesized Material

Solubility Check
(CDCl3 vs DMSO)

1H NMR
(Confirm Structure)
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Chiral HPLC
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Release for Synthesis
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Caption: Step-by-step QC decision tree to validate structural integrity and stereochemical

purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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